Cas no 81655-41-6 (3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid)

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid structure

81655-41-6 structure

Product Name:3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid

CAS No:81655-41-6

MF:C₁₀H₉F₃O₃

MW:234.171873807907

MDL:MFCD00066637

CID:90809

PubChem ID:329760060

Update Time:2024-10-27

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- (+/-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid
- (+/-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
- (+/-)-Moshers acid~(+/-)-MTPA
- (±)-α-Methoxy-α-trifluoromethylphenylacetic acid
- (±)-?-Methoxy-?-trifluoromethylphenylacetic acid
- 5-Methoxy-2-Methylindole
- MTPA
- Mosher′s acid
- 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid
- DL-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
- Mosher's acid
- 3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid
- (+/-)-Mosher's acid
- FT-0605229
- 2-methoxy-2-phenyl-3-trifluoropropanoic acid
- Q408407
- Benzeneacetic acid, .alpha.-methoxy-.alpha.-(trifluoromethyl)-, (S)-
- DTXSID90897007
- .ALPHA.-METHOXY-.ALPHA.-TRIFLUOROMETHYLPHENYLACETIC ACID, (+/-)-
- Mosher's reagent [MI]
- (-)-2-trifluoromethyl-2-methoxy-2-phenylacetic acid
- AKOS017343600
- UNII-E015GCC0MA
- DL-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)PHENYLACETIC ACID
- .ALPHA.-METHOXY-.ALPHA.-TRIFLUOROMETHYLPHENYLACETIC ACID
- (+/-)-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)BENZENEACETIC ACID
- 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid #
- (+/-)-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)PHENYLACETIC ACID
- BENZENEACETIC ACID, .ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)-
- 2-methoxy-2-phenyl-3,3,3-trifluoropropionic acid
- alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, (+/-)-
- FT-0604468
- 81655-41-6
- A-trifluoromethylphenylacetic acid
- (+/-)- -Methoxy- -trifluoromethylphenylacetic acid
- 2-methoxy-2-phenyl-3,3,3-trifluoropropanoic acid
- (r)-(+)-1-methoxy-1-(trifluoromethyl)phenylacetic acid
- alpha-methoxy-alpha-trifluoromethyl phenyl acetic acid
- F0001-0725
- alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid, 97%
- ALPHA-METHOXY-ALPHA-TRIFLUOROMETHYLPHENYLACETIC ACID
- (+/-)-A-Methoxy-A-trifluoromethylphenylacetic acid
- FT-0605104
- MFCD00066637
- 2-Methoxy-2-trifluoromethyl-2-phenylacetic acid
- (-)-.alpha.-Methoxy-.alpha.-trifluoromethylphenylacetic acid
- 56135-03-6
- FT-0707034
- AKOS000279581
- alpha -Methoxy- alpha -(trifluoromethyl)phenylacetic acid
- SB38863
- Benzeneacetic acid, alpha-methoxy-alpha-(trifluoromethyl)-
- E015GCC0MA
- FS-1204
- NS00050994
- 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoicacid
- (+/-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, for GC derivatization, >=97.0% (T)
- (+/-)- alpha -Methoxy- alpha -trifluoromethylphenylacetic acid
- (+/-)-1-methoxy-1-(trifluoromethyl)phenylacetic acid
- NSC-370475
- (S)-(-)-.alpha.-Methoxy-.alpha.-(trifluoromethyl)phenylacetic acid
- (+/-)-alpha-Methoxy-alpha-(trifluoromethyl)benzeneacetic acid
- ( inverted exclamation markA)-
- alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
- A-Methoxy-
- SCHEMBL236357
- NSC370475
- Benzeneacetic acid, α-methoxy-α-(trifluoromethyl)-, (±)- (ZCI)
- α-Methoxy-α-(trifluoromethyl)benzeneacetic acid (ACI)
- (RS)-2-Methoxy-2-phenyl-3,3,3,-trifluoropropanoic acid
- (±)-Mosher's acid
- (±)-α-Methoxy-α-(trifluoromethyl)benzeneacetic acid
- (±)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid
- 2-Methoxy-2-(trifluoromethyl)phenylacetic acid
- DL-α-Methoxy-α-(trifluoromethyl)phenylacetic acid
- α-Methoxy-α-trifluoromethylphenylacetic acid
- G79739
- SY061842
- (R)-2-Methoxy-2-phenyl-2-(trifluoromethyl)acetic Acid
- DB-066207
- DTXSID80897011
- MFCD00004184
- MFCD00064200
- DB-025990
- DTXSID10897009
- (+)-Mosher's Acid
- SY027498
- 3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
- MDL： MFCD00066637
- Inchi： 1S/C10H9F3O3/c1-16-9(8(14)15,10(11,12)13)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)
- InChI Key： JJYKJUXBWFATTE-UHFFFAOYSA-N
- SMILES： O=C(C(C(F)(F)F)(C1C=CC=CC=1)OC)O
- BRN： 2215439

Computed Properties

Exact Mass: 234.05000
Monoisotopic Mass: 234.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 46.5A^2

Experimental Properties

Color/Form: White powder
Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 40-45 °C
Boiling Point: 95-98 °C0.05 mm Hg(lit.)
Flash Point: >230 °F
Refractive Index: n20/D 1.476(lit.)
Solubility: Very slightly soluble (0.89 g/l) (25 º C),
PSA: 46.53000
LogP: 2.17520
Merck: 13,6307
Sensitiveness: Hygroscopic
Solubility: Not determined

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
HazardClass：IRRITANT, HYGROSCOPIC, KEEP COLD
Storage Condition：2-8°C
Risk Phrases：R36/37/38

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M72270-1g	3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid	81655-41-6	97%	1g	￥1008.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M72270-250mg	3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid	81655-41-6	97%	250mg	￥468.0	2022-04-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027686-1g	3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid	81655-41-6	97%	1g	￥1003	2024-05-21
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0454-1g	3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid	81655-41-6	97%	1g	424.02CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0454-5g	3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid	81655-41-6	97%	5g	1865.69CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0454-25g	3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid	81655-41-6	97%	25g	7462.77CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007171-1g	(±)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid	81655-41-6	98%	1g	341CNY	2021-05-07
Apollo Scientific	PC0742-1g	2-Methoxy-2-phenyl-3,3,3-trifluoropropanoic acid	81655-41-6		1g	£64.00	2025-02-19

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Production Method

Production Method 1

80866-87-1

81655-41-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Hydrogen peroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

An improved synthesis of α-methoxy-α-(trifluoromethyl)phenylacetic acid (Mosher's acid)

Buszek, Keith R.; Sato, Nagaaki, Organic Preparations and Procedures International, 2000, 32(5), 488-490

Production Method 2

151545-68-5

81655-41-6

Reaction Conditions

1.1 Reagents: Ozone Solvents: Acetone

Reference

A convenient preparation of (±)-α-methoxy-α-trifluoromethylphenylacetic acid (Mosher's acid)

Chong, J. Michael; Loewith, Rob, Synthetic Communications, 1993, 23(15), 2145-50

Production Method 3

141090-95-1

81655-41-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol

Reference

A new and simple synthesis of Mosher's acid

Goldberg, Yuri; Alper, Howard, Journal of Organic Chemistry, 1992, 57(13), 3731-2

Production Method 4

145938-92-7

81655-41-6

Reaction Conditions

1.1 Reagents: Potassium methoxide ; 20 h, 45 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol ; < 30 °C; 3 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthetic application of 3,3-dichloro-1,1,1-trifluoroacetone (DCTFA) and 3,3,3-trichloro-1,1,1-trifluoroacetone (TCTFA) for trifluorolactic acid derivatives

Ishii, Akihiro; Kanai, Masatomi; Yasumoto, Manabu; Inomiya, Kenjin; Kuriyama, Yokusu; et al, Journal of Fluorine Chemistry, 2004, 125(4), 567-571

Production Method 5

141090-95-1

81655-41-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide ; 50 °C

Reference

Acetic acid, 2,2,2-trichloro-, trimethylsilyl ester

Sikervar, Vikas, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-2

Production Method 6

434-45-7

25436-07-1

81655-41-6

Reaction Conditions

1.1 Reagents: Potassium carbonate ; 40 min, 150 °C
1.2 Reagents: Potassium hydroxide ; 60 °C; 6 h, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

The Electron Deficient Fluoroarene Mediated Synthesis of Trifluoromethyl Ketones from Carboxylic Acids

Said, Madhukar S.; Khonde, Nilesh S.; Kumar, Pradeep ; Gajbhiye, Jayant M., Organic Letters, 2023, 25(7), 1094-1098

Production Method 7

434-45-7

25436-07-1

81655-41-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , 18-Crown-6 ; 150 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol ; 50 °C

Reference

18-Crown-6

Liotta, Charles L.; Berkner, Joachim, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4

Production Method 8

80866-87-1

81655-41-6

Reaction Conditions

Reference

Product subclass 13: 3-heteroatom-substituted alkanoic acids

Sartori, G.; Maggi, R., Science of Synthesis, 2006, 20, 579-604

Production Method 9

80866-87-1

81655-41-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis and study of a new chiral agent - (R)-(-)-β-(trifluoromethyl)-β-methoxy-β-phenylethylamine

You, Tianpa; Mosher, H. S., Youji Huaxue, 1989, 9(6), 518-20

Production Method 10

105678-40-8

81655-41-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water

Reference

A modified synthesis of Mosher's acid and its use in a sensitive stereoisomer analysis of amino acid derivatives

Hull, William E.; Seeholzer, Klaus; Baumeister, Marlies; Ugi, Ivar, Tetrahedron, 1986, 42(2), 547-52

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Raw materials

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Preparation Products

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid (81655-41-6)

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(CAS:81655-41-6)(±)-α-甲氧基-α-(三氟甲基)

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Related Categories

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Amadis Chemical Company Limited

(CAS:81655-41-6)3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid

Purity:99%/99%

Quantity:5g/25g

Price ($):362.0/1422.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:81655-41-6)(±)-α-甲氧基-α-(三氟甲基)

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry